Cas no 1261981-09-2 (2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid)

2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid is a fluorinated aromatic carboxylic acid derivative with a hydroxyl substituent, offering versatile reactivity for synthetic applications. Its structural features, including the electron-withdrawing fluorine atom and the hydroxyl group, enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis. The methyl group at the 5-position of the benzoic acid moiety contributes to steric and electronic modulation, influencing binding interactions in target molecules. This compound’s well-defined purity and stability make it suitable for precise organic transformations, such as coupling reactions or derivatization. Its balanced polarity ensures solubility in common organic solvents, facilitating handling in laboratory settings.

2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid structure

1261981-09-2 structure

Product Name:2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid

CAS No:1261981-09-2

MF:C₁₄H₁₁FO₃

MW:246.233747720718

MDL:MFCD18319730

CID:1223329

PubChem ID:53225648

Update Time:2025-06-08

2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid
- 3'-Fluoro-5'-hydroxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid
- DTXSID10689380
- 1261981-09-2
- 2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95%
- MFCD18319730
- MDL： MFCD18319730
- Inchi： 1S/C14H11FO3/c1-8-2-3-12(13(4-8)14(17)18)9-5-10(15)7-11(16)6-9/h2-7,16H,1H3,(H,17,18)
- InChI Key： WQZCTFIESGJSMR-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C1C=CC(C)=CC=1C(=O)O)O

Computed Properties

Exact Mass: 246.06922237g/mol
Monoisotopic Mass: 246.06922237g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 57.5Å²

2-(3-fluoro-5-hydroxyphenyl)-5-methylbenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326810-5 g	2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95%; .	1261981-09-2	95%	5g	€1159.00	2023-04-26
abcr	AB326810-5g	2-(3-Fluoro-5-hydroxyphenyl)-5-methylbenzoic acid, 95%; .	1261981-09-2	95%	5g	€1159.00	2025-04-21